2-Bromo-3,5,6-trifluoropyridine
Overview
Description
2-Bromo-3,5,6-trifluoropyridine is a chemical compound with the molecular formula C5HBrF3N and a molecular weight of 211.969 .
Physical And Chemical Properties Analysis
2-Bromo-3,5,6-trifluoropyridine is a colorless liquid . More specific physical and chemical properties such as density, melting point, and boiling point are not provided in the available resources.Scientific Research Applications
Synthesis of Herbicides and Insecticides
Fluorinated pyridines, such as 2-Bromo-3,5,6-trifluoropyridine, have been used as starting materials in the synthesis of various herbicides and insecticides. The introduction of fluorine atoms can significantly alter the biological activity of these compounds, making them more effective in their respective roles .
Palladium-Catalyzed α-Arylation
This compound serves as a substrate in palladium-catalyzed α-arylation reactions. Such reactions are valuable in organic synthesis for constructing carbon-carbon bonds, which are foundational in creating complex organic molecules .
Pharmaceutical Intermediates
2-Bromo-3,5,6-trifluoropyridine is also used in the synthesis of pharmaceutical intermediates. These intermediates can be further processed to produce a variety of pharmaceutical drugs with potential therapeutic applications .
Formation of Bicyclic Structures
The compound is involved in reactions to form bicyclic structures, which are prevalent in many natural products and pharmaceuticals. These structures often impart significant biological activity to the molecules they are part of .
Safety and Hazards
The safety information for 2-Bromo-3,5,6-trifluoropyridine indicates that it may be harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
Future Directions
Fluoropyridines, including 2-Bromo-3,5,6-trifluoropyridine, have interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The interest towards development of fluorinated chemicals has been steadily increased . Therefore, future directions may involve further exploration of the synthesis, properties, and potential applications of fluoropyridines.
Mechanism of Action
Target of Action
2-Bromo-3,5,6-trifluoropyridine is a type of fluoropyridine . Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring . .
Mode of Action
Fluoropyridines in general are less reactive than their chlorinated and brominated analogues due to their reduced basicity . This could potentially influence the interaction of 2-Bromo-3,5,6-trifluoropyridine with its targets.
Biochemical Pathways
Fluoropyridines are often used in the synthesis of various biologically active compounds , suggesting that they may interact with a variety of biochemical pathways.
Result of Action
As a fluoropyridine, it may have unique physical, chemical, and biological properties that could result in various effects at the molecular and cellular level.
Action Environment
It’s worth noting that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c , suggesting that temperature and atmospheric conditions could potentially impact its stability.
properties
IUPAC Name |
2-bromo-3,5,6-trifluoropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HBrF3N/c6-4-2(7)1-3(8)5(9)10-4/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTOTXPOTRNIDLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1F)Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HBrF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60672328 |
Source
|
| Record name | 2-Bromo-3,5,6-trifluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60672328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1186194-66-0 |
Source
|
| Record name | 2-Bromo-3,5,6-trifluoropyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1186194-66-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-3,5,6-trifluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60672328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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